N-(2,6-diethylphenyl)-2-(2,4-dioxo-3-(pyridin-2-ylmethyl)-3,4-dihydropyrido[3,2-d]pyrimidin-1(2H)-yl)acetamide

• IUPAC Name: N-(2,6-diethylphenyl)-2-[2,4-dioxo-3-(pyridin-2-ylmethyl)pyrido[3,2-d]pyrimidin-1-yl]acetamide
• InChI: InChI=1S/C25H25N5O3/c1-3-17-9-7-10-18(4-2)22(17)28-21(31)16-29-20-12-8-14-27-23(20)24(32)30(25(29)33)15-19-11-5-6-13-26-19/h5-14H,3-4,15-16H2,1-2H3,(H,28,31)
• InChI Key: JUHNTKIFPISFNV-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C(C(=CC=C1)CC)NC(=O)CN2C3=C(C(=O)N(C2=O)CC4=CC=CC=N4)N=CC=C3
• Molecular Formula: C25H25N5O3
• Molecular Weight: 443.5 g/mol

Description

N-(2,6-diethylphenyl)-2-(2,4-dioxo-3-(pyridin-2-ylmethyl)-3,4-dihydropyrido[3,2-d]pyrimidin-1(2H)-yl)acetamide is a useful research compound. Its molecular formula is C25H25N5O3 and its molecular weight is 443.507. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Radiolabeling for Imaging

This compound belongs to a class of chemicals that can be radiolabeled for imaging purposes, such as positron emission tomography (PET). For instance, a related compound, DPA-714, was designed for in vivo imaging of the translocator protein (18 kDa) using PET, indicating potential applications in neurodegenerative disease research (Dollé et al., 2008).

Antimicrobial Activity

Compounds derived from pyridine and pyrimidine, similar to the queried compound, have shown significant antimicrobial properties. A study demonstrated the synthesis of pyrimidinones and oxazinones fused with thiophene rings, using a related starting material, exhibiting good antibacterial and antifungal activities (Hossan et al., 2012).

Anticancer Activity

Additionally, derivatives of pyrazolo[1,5-a]pyrimidines, structurally related to the compound , have been explored for their potential in cancer imaging and treatment. A focused library synthesis led to the discovery of a novel TSPO ligand with enhanced affinity, indicating its utility in imaging TSPO-expressing cancers, providing a potential pathway for the development of cancer imaging agents (Tang et al., 2013).

Dual Enzyme Inhibition for Antitumor Therapy

Research into thieno[2,3-d]pyrimidines has uncovered compounds with dual inhibitory action against both thymidylate synthase (TS) and dihydrofolate reductase (DHFR), essential enzymes in the folate pathway. These inhibitors have shown significant in vitro and in vivo antitumor activities, highlighting their potential as anticancer agents (Gangjee et al., 2009).

Anti-5-lipoxygenase Agents for Inflammation

A novel series of pyrazolopyrimidin-4(5H)-ones was synthesized and evaluated for their anti-5-lipoxygenase activity, a critical enzyme involved in the inflammatory process. Some of these compounds showed significant activity, suggesting their potential use as anti-inflammatory agents (Rahmouni et al., 2016).